
Toxicological Profile of (R)-(-)-2-Chloromandelic
Acid: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-(-)-2-Chloromandelic acid

Cat. No.: B032241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-2-Chloromandelic acid is a chiral building block with applications in the pharmaceutical

industry, notably as an intermediate in the synthesis of clopidogrel.[1][2][3] A thorough

understanding of its toxicological profile is essential for safe handling, risk assessment, and

regulatory compliance during research and development. This technical guide synthesizes the

available safety and toxicological data for (R)-(-)-2-Chloromandelic acid.

Hazard Identification and Classification
(R)-(-)-2-Chloromandelic acid is classified as a hazardous chemical.[4] The primary routes of

exposure are ingestion and inhalation.[5] Based on available safety data sheets (SDS), the

compound presents the following hazards:

Skin Irritation: Causes skin irritation (Category 2).[4]

Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2) and in some

classifications, serious eye damage (Category 1).[4][6][7]

Respiratory Irritation: May cause respiratory irritation (Specific Target Organ Toxicity - Single

Exposure, Category 3).[4][6]

Skin Sensitization: May cause an allergic skin reaction (Skin Sensitization, Category 1).[6][7]
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The toxicological properties of (R)-(-)-2-Chloromandelic acid have not been fully investigated,

and specific quantitative data such as LD50 values are not available.[4][6]

Summary of Toxicological Data
The following table summarizes the key toxicological endpoints for (R)-(-)-2-Chloromandelic
acid based on current classifications.
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Toxicological
Endpoint

GHS Category Findings Citations

Acute Toxicity (Oral,

Dermal, Inhalation)
No data available

The toxicological

properties have not

been fully

investigated.

[4][6]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. [4]

Serious Eye

Damage/Eye Irritation

Category 1 / Category

2

Causes serious eye

damage / serious eye

irritation.

[4][6][7]

Respiratory or Skin

Sensitization

Skin Sensitizer,

Category 1

May cause an allergic

skin reaction.
[6][7]

Germ Cell

Mutagenicity
No data available

No information

available.
[4][6]

Carcinogenicity Not Classified

Not listed as a

carcinogen by IARC,

NTP, ACGIH, or

OSHA.

[4][6]

Reproductive Toxicity No data available
No information

available.
[4][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

May cause respiratory

irritation. Target

Organ: Respiratory

system.

[4][6]

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available
No information

available.
[4]

Aspiration Hazard No data available
No information

available.
[4]
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Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of (R)-(-)-2-Chloromandelic
acid are not publicly available. The classifications provided are based on regulatory standards

and available data, which are often proprietary. However, standard OECD (Organisation for

Economic Co-operation and Development) guidelines are typically followed for such

assessments.

General Handling and First Aid Protocols:

Handling: Use only in a well-ventilated area. Avoid breathing dust, fume, gas, mist, vapors, or

spray. Wash face, hands, and any exposed skin thoroughly after handling. Wear protective

gloves, protective clothing, eye protection, and face protection.[4]

In case of Inhalation: Remove the victim to fresh air and keep at rest in a position

comfortable for breathing. Call a poison center or doctor if you feel unwell.[4]

In case of Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash before reuse.[4]

In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4]

In case of Ingestion: Do NOT induce vomiting. Get medical attention.[4]

Logical Workflow for Hazard Assessment
The following diagram illustrates a generalized workflow for the hazard assessment and

classification of a chemical substance like (R)-(-)-2-Chloromandelic acid, leading to the

information presented in a Safety Data Sheet.
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Caption: Generalized workflow for chemical hazard assessment.

Signaling Pathways
There is no publicly available information detailing specific signaling pathways affected by (R)-
(-)-2-Chloromandelic acid. Research in this area would be necessary to elucidate its

mechanism of toxicity at a molecular level.

Conclusion
The available toxicological data for (R)-(-)-2-Chloromandelic acid indicates that it is a

hazardous substance, primarily causing skin and eye irritation, respiratory irritation, and

potential skin sensitization. There is a significant lack of quantitative toxicological data,

including acute toxicity, genotoxicity, carcinogenicity, and reproductive toxicity. Professionals

working with this compound should adhere to strict safety protocols as outlined in the safety

data sheets to minimize exposure and mitigate risks. Further investigation into the toxicological

properties of (R)-(-)-2-Chloromandelic acid is warranted to provide a more comprehensive

understanding of its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://cymitquimica.com/cas/52950-18-2/
https://www.researchgate.net/publication/221979059_Efficient_production_of_R-o-chloromandelic_acid_by_deracemization_of_o-chloromandelonitrile_with_a_new_nitrilase_mined_from_Labrenzia_aggregata
https://www.indiamart.com/proddetail/2-chloro-mandelic-acid-23884829673.html
https://www.fishersci.com/store/msds?partNumber=AAL19586&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/M1584_AGHS.pdf
https://www.capotchem.com/doc/viewmsds_52950-18-2.html
https://www.sigmaaldrich.com/US/en/product/aldrich/478873
https://www.benchchem.com/product/b032241#toxicological-profile-of-r-2-chloromandelic-acid
https://www.benchchem.com/product/b032241#toxicological-profile-of-r-2-chloromandelic-acid
https://www.benchchem.com/product/b032241#toxicological-profile-of-r-2-chloromandelic-acid
https://www.benchchem.com/product/b032241#toxicological-profile-of-r-2-chloromandelic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032241?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

